Cas no 1448053-48-2 (1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 1448053-48-2
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6540485
• Update Time: 2025-07-19

1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]urea

• Inchi： 1S/C20H23N5O3/c1-27-18-4-3-15(13-19(18)28-2)14-23-20(26)22-10-12-25-11-7-17(24-25)16-5-8-21-9-6-16/h3-9,11,13H,10,12,14H2,1-2H3,(H2,22,23,26)
• InChI Key： SBXXJLLJJNUKCW-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C(OC)=C1)C(NCCN1C=CC(C2=CC=NC=C2)=N1)=O

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea

1-(3,4-Dimethoxyphenyl)methyl-3-{2-3-(Pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea: A Comprehensive Overview

1-(3,4-Dimethoxyphenyl)methyl-3-{2-3-(Pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea, with the CAS number 1448053-48-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of urea derivatives and is characterized by its unique structural features, which include a dimethoxyphenyl group, a pyridin-4-yl moiety, and a pyrazol-1-ylethyl unit. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea involves multi-step reactions, typically starting from readily available starting materials. The key steps include the formation of the pyrazol-1-ylethyl intermediate, followed by coupling with the dimethoxyphenyl-methyl urea fragment. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for further research and development.

In terms of its biological activity, 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea has shown promising results in various preclinical studies. One of the primary areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea has also been investigated for its anti-cancer effects. Research has shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be a valuable addition to the arsenal of anti-cancer drugs.

The pharmacokinetic properties of 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}urea have also been studied in detail. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, it has shown low toxicity in animal models, which is a crucial factor for its potential clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,4-dimethoxyphenyl)methyl-3-{2-3-(pyridin-4-yL)-1H-pyrazol-l-yLeThYl}urea. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on its pharmacological profile and pave the way for future clinical applications.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-{2-[3-(pyridin-l-yL)-lH-pyrazol-l-yL]ethyl}urea, CAS number 1448053-48-2, represents a promising compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anti-cancer therapies. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry and pharmaceutical science.